WRG-28-d5

• Molecular Formula: C21H18N2O5S
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C21H18N2O5S/c1-2-22-29(25,26)17-7-3-14(4-8-17)13-27-16-6-10-19-21(12-16)28-20-11-15(24)5-9-18(20)23-19/h3-12,22H,2,13H2,1H3/i1D3,2D2
• InChIKey: AARVTLIQNGAELZ-ZBJDZAJPSA-N

WRG-28-d5 Overview

WRG-28-d5 is a deuterium-labeled isotopologue of the discoidin domain receptor 2 (DDR2) allosteric inhibitor WRG-28 . As an isotopically labeled internal standard (ILIS), it is specifically engineered for quantitative mass spectrometry applications in drug metabolism and pharmacokinetic (DMPK) studies, enabling precise, matrix-effect-corrected quantification of the parent compound in complex biological matrices . Its molecular weight of 415.47 g/mol (unlabeled: 410.44 g/mol) and near-identical physicochemical properties to WRG-28 make it an ideal internal standard for LC-MS/MS .

Class Deuterated Internal Standard (ISTD)

Workflow LC-MS/MS Bioanalysis

Target DDR2 Allosteric Inhibitor Quantification

Matrix Fit Plasma, Tissue, Tumor Homogenates

Why WRG-28-d5 Cannot Be Substituted

In LC-MS/MS quantification of WRG-28 from biological samples, the use of a non-deuterated analog or a structurally unrelated DDR2 inhibitor as an internal standard leads to systematic quantification errors due to differential ionization efficiency and matrix effects [1]. WRG-28-d5, with its identical chemical structure and five deuterium substitutions, co-elutes with the analyte under reversed-phase chromatography, thereby normalizing for ion suppression/enhancement and extraction variability . Alternative DDR2 inhibitors, such as nintedanib or sitravatinib, possess different physicochemical properties, making them unsuitable for accurate, matrix-matched calibration [2].

Unlabeled WRG-28 or Structural Analog

Differential ionization efficiency and matrix effects may lead to systematic quantification error; deuterated co-elution is required for matrix-effect correction.

Alternative DDR2 Inhibitors (e.g., Nintedanib, Sitravatinib)

Different physicochemical properties prevent reliable matrix-matched calibration; their multi-kinase profiles introduce off-target interference in mechanistic studies.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] MedChemExpress. (n.d.). Discoidin Domain Receptor Inhibitors [Comparison Table]. Retrieved from https://www.medchemexpress.eu/Discoidin-Domain-Receptor.html View Source

WRG-28-d5 Comparative Evidence

Matrix-Effect-Corrected LC-MS/MS Quantification

WRG-28-d5 is specifically designed for use as a deuterated internal standard (d-IS) in quantitative LC-MS/MS assays of WRG-28. It corrects for ionization variability and extraction losses, delivering accuracy and precision metrics that unlabeled WRG-28 or alternative DDR2 inhibitors cannot achieve .

Matrix-Effect Correction

Data to verify

Reduces quantification error by >30% relative to non-isotopic internal standards

Supports accurate bioanalytical method validation

Typical intra-assay CV improvement; requires in-house verification for specific matrix

Evidence Dimension	Quantification accuracy in biological matrices (LC-MS/MS)
Target Compound Data	Enables typical intra-assay CV of <15% and accuracy within 85-115% when used as internal standard
Comparator Or Baseline	Unlabeled WRG-28 as an external standard or non-deuterated analog (e.g., nintedanib, sitravatinib) as internal standard; leads to >30% variability due to uncorrected matrix effects
Quantified Difference	Reduces quantification error by >30% relative to non-isotopic internal standards
Conditions	LC-MS/MS analysis of WRG-28 in plasma/tissue homogenates; deuterated internal standard co-elution under reversed-phase conditions

Why This Matters

For robust DMPK studies, accurate quantification of WRG-28 is mandatory; WRG-28-d5 is the only compound that provides the required analytical precision for regulatory submission.

DDR2 Selectivity vs. Multi-Kinase Inhibitors

The parent compound WRG-28 exhibits high selectivity for DDR2 (IC50 = 230 nM) and demonstrates minimal activity against a panel of 468 other kinases [1]. In contrast, nintedanib (a multi-kinase inhibitor) and sitravatinib (a spectrum-selective RTK inhibitor) target numerous other kinases, confounding interpretation of DDR2-specific pharmacology [2].

DDR2 Selectivity Profile

Cross-study context

Parent compound WRG-28 is >100-fold selective for DDR2 over 468 other kinases; comparators nintedanib and sitravatinib inhibit multiple kinase families.

Enables DDR2-selective pathway interrogation

Kinase profiling data from Eurofins KinaseProfiler at 1 µM

Evidence Dimension	Kinase selectivity (number of off-target kinases inhibited at 1 µM)
Target Compound Data	WRG-28 inhibits DDR2 with IC50 = 230 nM; shows no significant inhibition (>50% at 1 µM) of other kinases in a 468-kinase panel
Comparator Or Baseline	Nintedanib: inhibits VEGFR1-3, FGFR1-3, PDGFRα/β, Flt-3, Lck, Lyn, Src (IC50s ranging from 13-610 nM); Sitravatinib: inhibits Axl, MER, VEGFR1-3, KIT, FLT3, DDR1, TRKA/B (IC50s 0.5-29 nM)
Quantified Difference	WRG-28 is >100-fold selective for DDR2 over other kinases; nintedanib and sitravatinib exhibit potent inhibition of >5 distinct kinase families
Conditions	In vitro kinase activity assays (Eurofins KinaseProfiler) at 1 µM compound concentration

Why This Matters

Procurement of WRG-28-d5 enables quantitative bioanalysis of a highly selective tool compound; its parent's clean selectivity profile reduces confounding off-target effects in mechanistic studies.

• [1] Grither, W. R., et al. (2018). Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain. Proceedings of the National Academy of Sciences, 115(33), E7786-E7794. View Source
• [2] MedChemExpress. (n.d.). Discoidin Domain Receptor Inhibitors [Comparison Table]. Retrieved from https://www.medchemexpress.eu/Discoidin-Domain-Receptor.html View Source

Allosteric Extracellular Mechanism vs. ATP-Competitive Inhibitors

WRG-28 binds to the extracellular domain (ECD) of DDR2 and allosterically inhibits collagen-induced receptor activation (IC50 = 230 nM) [1]. This contrasts with ATP-competitive DDR2 inhibitors like sitravatinib (DDR2 IC50 = 0.5 nM) and nintedanib (indirect DDR2 inhibition), which target the intracellular kinase domain and are subject to ATP competition [2].

Allosteric Mechanism

Cross-study context

Extracellular allosteric inhibitor of DDR2 ECD; does not compete with ATP, unlike ATP-competitive inhibitors (sitravatinib, nintedanib).

Supports ligand-dependent DDR2 signaling studies

Collagen I binding inhibition IC50 = 230 nM; cell-based activation assay (pDDR2 Y740)

Evidence Dimension	Binding site and inhibition mechanism
Target Compound Data	Extracellular allosteric inhibitor of DDR2 ECD; inhibits collagen I binding with an IC50 of 230 nM; does not compete with ATP
Comparator Or Baseline	Sitravatinib: ATP-competitive RTK inhibitor (DDR2 IC50 = 0.5 nM); Nintedanib: ATP-competitive angiokinase inhibitor with indirect DDR2 activity
Quantified Difference	WRG-28 uniquely inhibits receptor-ligand interaction via allosteric modulation of the ECD; ATP-competitive inhibitors do not block ligand binding
Conditions	Cell-free collagen I-DDR2 binding assay; cell-based DDR2 activation (pDDR2 Y740) in HEK293 cells

Why This Matters

The unique extracellular, allosteric mechanism of the parent compound avoids ATP competition and enables interrogation of ligand-dependent DDR2 signaling, a distinct pharmacological profile for studies of tumor-stroma interactions.

• [1] Grither, W. R., et al. (2018). Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain. Proceedings of the National Academy of Sciences, 115(33), E7786-E7794. View Source
• [2] MedChemExpress. (n.d.). Discoidin Domain Receptor Inhibitors [Comparison Table]. Retrieved from https://www.medchemexpress.eu/Discoidin-Domain-Receptor.html View Source

In Vivo Anti-Metastatic Efficacy

In an experimental metastasis model, WRG-28 (50 mg/kg, i.p., daily) significantly reduced metastatic breast tumor cell colonization in the lungs of mice, with a 65% reduction in metastatic foci compared to vehicle control [1]. In contrast, the multi-kinase inhibitor nintedanib, while showing anti-fibrotic activity, has not been evaluated in the same breast cancer metastasis model, limiting direct cross-study comparison [2].

In Vivo Anti-Metastatic Model

Model-response context

65% reduction in lung metastatic foci (p

Reported in vivo model-response endpoint context

4T1 breast cancer metastasis model; 50 mg/kg i.p. daily ×10 days; vehicle-controlled

Isotopic Mass Shift

Data to verify

+5 Da (MW 415.47 vs. 410.44)

Ensures baseline MRM separation without isotopic cross-talk

Critical for validated bioanalytical method specificity

Evidence Dimension	In vivo anti-metastatic activity (lung colonization model)
Target Compound Data	WRG-28 (50 mg/kg, i.p., daily) reduced lung metastatic foci by 65% (p < 0.001) in 4T1 breast cancer model
Comparator Or Baseline	Nintedanib: efficacy demonstrated in pulmonary fibrosis models, but no published data in 4T1 breast metastasis model for direct comparison
Quantified Difference	65% reduction in metastatic foci vs. vehicle (p < 0.001)
Conditions	Female BALB/c mice injected with 4T1-Luc2-GFP cells via tail vein; treatment for 10 days; lungs analyzed by bioluminescence and histology

Why This Matters

The established in vivo efficacy of the parent compound underscores the necessity of WRG-28-d5 for accurate pharmacokinetic/pharmacodynamic (PK/PD) modeling in preclinical studies, enabling correlation of drug exposure with anti-metastatic effect.

• [1] Grither, W. R., et al. (2018). Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain. Proceedings of the National Academy of Sciences, 115(33), E7786-E7794. View Source
• [2] Ling, S., et al. (2023). Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity. American Journal of Physiology-Lung Cellular and Molecular Physiology, 325(3), L342-L351. View Source

Isotopic Mass Shift for MS Differentiation

WRG-28-d5 possesses a molecular weight of 415.47 g/mol, exactly 5 Da greater than unlabeled WRG-28 (410.44 g/mol) due to the substitution of five hydrogen atoms with deuterium . This mass difference enables clear baseline separation in MRM transitions without isotopic overlap, a critical requirement for accurate quantification .

Isotopic Mass Shift

Data to verify

+5 Da (MW 415.47 vs. 410.44)

Ensures baseline MRM separation without isotopic cross-talk

Critical for validated bioanalytical method specificity

Evidence Dimension	Molecular weight and mass spectrometric differentiation
Target Compound Data	WRG-28-d5: C21H13D5N2O5S, MW = 415.47 g/mol
Comparator Or Baseline	Unlabeled WRG-28: C21H18N2O5S, MW = 410.44 g/mol
Quantified Difference	+5 Da mass shift
Conditions	High-resolution mass spectrometry (HRMS) or triple quadrupole LC-MS/MS; MRM transitions distinct by 5 m/z units

Why This Matters

The +5 Da mass shift ensures no cross-talk between analyte and internal standard MS channels, a non-negotiable requirement for validated bioanalytical methods.

WRG-28-d5 Application Scenarios

Quantitative Bioanalysis in Preclinical DMPK Studies

Use WRG-28-d5 as an internal standard for LC-MS/MS quantification of WRG-28 in plasma, tissue, and tumor homogenates from rodent pharmacokinetic and pharmacodynamic studies. Its co-elution and ionization characteristics correct for matrix effects, delivering the required accuracy and precision for exposure-response modeling and regulatory submission .

Metabolite Identification and Profiling

Employ WRG-28-d5 as a stable isotope-labeled tracer in in vitro (e.g., hepatocyte, microsomal) and in vivo metabolism studies to facilitate the identification and structural elucidation of WRG-28 metabolites via MS/MS fragmentation pattern comparison .

PK/PD Modeling for DDR2 Therapies

Integrate WRG-28-d5-enabled PK data with pharmacodynamic endpoints (e.g., pDDR2 inhibition in tumor or fibroblast samples) to establish quantitative exposure-response relationships. This supports dose optimization and translational pharmacology for DDR2 inhibitors in oncology and fibrosis [1].

Application

Selection Property

Validation Focus

Preclinical DMPK Bioanalysis

Deuterated co-elution and ionization matching

Matrix-effect correction and bioanalytical validation review

Metabolite Identification & Profiling

Stable isotope-labeled tracer (SIL-IS)

MS/MS fragmentation pattern comparison and structural elucidation

PK/PD Modeling of DDR2 Pathway

High-precision exposure data for exposure-response integration

Exposure-response relationship review and model-response interpretation

• [1] Grither, W. R., et al. (2018). Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain. Proceedings of the National Academy of Sciences, 115(33), E7786-E7794. View Source